Cas no 1804860-60-3 (3-(Bromomethyl)-2-(difluoromethyl)-6-iodo-4-nitropyridine)

• Product Name: 3-(Bromomethyl)-2-(difluoromethyl)-6-iodo-4-nitropyridine
• CAS No: 1804860-60-3
• MF: C₇H₄BrF₂IN₂O₂
• MW: 392.924139976501
• CID: 4892106
• Update Time: 2025-05-25

3-(Bromomethyl)-2-(difluoromethyl)-6-iodo-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-2-(difluoromethyl)-6-iodo-4-nitropyridine

• Inchi： 1S/C7H4BrF2IN2O2/c8-2-3-4(13(14)15)1-5(11)12-6(3)7(9)10/h1,7H,2H2
• InChI Key： MYTRGZCZHVOUIP-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(CBr)C(C(F)F)=N1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• XLogP3: 2.6
• Topological Polar Surface Area: 58.7

Additional information on 3-(Bromomethyl)-2-(difluoromethyl)-6-iodo-4-nitropyridine

Comprehensive Overview of 3-(Bromomethyl)-2-(difluoromethyl)-6-iodo-4-nitropyridine (CAS No. 1804860-60-3)

3-(Bromomethyl)-2-(difluoromethyl)-6-iodo-4-nitropyridine (CAS No. 1804860-60-3) is a highly specialized heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemical research, and material science. This compound, characterized by its unique bromomethyl, difluoromethyl, iodo, and nitro functional groups, serves as a versatile intermediate in the synthesis of complex molecules. Its structural features make it particularly valuable for applications in drug discovery and the development of novel pharmaceutical intermediates.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced bioavailability and metabolic stability, which are critical in the design of modern therapeutics. The presence of the difluoromethyl group in 3-(Bromomethyl)-2-(difluoromethyl)-6-iodo-4-nitropyridine contributes to its lipophilicity and electronic properties, making it a sought-after building block for small molecule drugs. Researchers are particularly interested in its potential role in targeting kinase inhibitors and antiviral agents, aligning with current trends in precision medicine.

From a synthetic chemistry perspective, the bromomethyl and iodo substituents in this compound offer excellent sites for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex architectures for high-value fine chemicals. Additionally, the nitro group provides a handle for reduction or nucleophilic substitution, expanding its utility in multi-step syntheses.

The compound’s relevance extends to agrochemical applications, where halogenated pyridines are increasingly used to develop next-generation crop protection agents. Its structural motifs are being explored for their potential to enhance the efficacy and environmental sustainability of pesticides and herbicides, addressing global concerns about food security and sustainable agriculture.

Analytical characterization of 3-(Bromomethyl)-2-(difluoromethyl)-6-iodo-4-nitropyridine typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm its purity and structural integrity, which are essential for ensuring reproducibility in research and industrial applications. The compound’s stability under various conditions is also a subject of ongoing study, particularly for optimizing storage and handling protocols.

In the context of green chemistry, researchers are investigating eco-friendly synthetic routes to produce this compound, minimizing the use of hazardous reagents and reducing waste. This aligns with the broader industry shift toward sustainable chemical manufacturing, a topic frequently searched by professionals in the field. Innovations in catalytic processes and solvent-free reactions are being explored to enhance the compound’s accessibility and scalability.

Given its multifaceted applications, 3-(Bromomethyl)-2-(difluoromethyl)-6-iodo-4-nitropyridine is a subject of numerous patents and academic publications. Its role in the development of biologically active molecules continues to inspire collaborations between academia and industry. As the scientific community delves deeper into its properties, this compound is poised to remain a cornerstone in the advancement of specialty chemicals and innovative therapeutics.